Cas no 84981-73-7 (2-(5-amino-1,2,4-thiadiazol-3-yl)-(Z)-2-methoxyiminoacetonitrile)

• Product Name: 2-(5-amino-1,2,4-thiadiazol-3-yl)-(Z)-2-methoxyiminoacetonitrile
• CAS No: 84981-73-7
• MF: C₅H₅N₅OS
• MW: 183.191097974777
• CID: 3036032
• PubChem ID: 13069152
• Update Time: 2025-04-21

2-(5-amino-1,2,4-thiadiazol-3-yl)-(Z)-2-methoxyiminoacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-1,2,4-thiadiazol-3-yl)-(Z)-2-methoxyiminoacetonitrile
• 2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-methoxyiminoacetonitrile;2-(5-amino-1,2,4-thiadiazol-3-yl)-2-(methoxyimino)-acetonitrile;
• 84981-73-7
• SCHEMBL9815223
• (E)-5-Amino-N-methoxy-1,2,4-thiadiazole-3-carbimidoyl cyanide

• Inchi： 1S/C5H5N5OS/c1-11-9-3(2-6)4-8-5(7)12-10-4/h1H3,(H2,7,8,10)/b9-3+
• InChI Key： QUDFYUOLFVZVQB-YCRREMRBSA-N
• SMILES： S1C(N)=NC(/C(/C#N)=N/OC)=N1

Computed Properties

• Exact Mass: 183.02100
• Monoisotopic Mass: 183.02148097Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 125.42000
• LogP: 0.57558